2-bromo-N-(2-hydroxy-2-methyl-4-(methylthio)butyl)benzenesulfonamide

• IUPAC Name: 2-bromo-N-(2-hydroxy-2-methyl-4-methylsulfanylbutyl)benzenesulfonamide
• InChI: InChI=1S/C12H18BrNO3S2/c1-12(15,7-8-18-2)9-14-19(16,17)11-6-4-3-5-10(11)13/h3-6,14-15H,7-9H2,1-2H3
• InChI Key: NCQHAGBGPCTNTB-UHFFFAOYSA-N
• Canonical SMILES: CC(CCSC)(CNS(=O)(=O)C1=CC=CC=C1Br)O
• Molecular Formula: C12H18BrNO3S2
• Molecular Weight: 368.3 g/mol

Description

2-bromo-N-(2-hydroxy-2-methyl-4-(methylthio)butyl)benzenesulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound belongs to the class of sulfonamides, which are widely used in the treatment of bacterial infections.

Scientific Research Applications

Synthesis and Characterization

Benzenesulfonamide derivatives have been synthesized and characterized for various scientific applications. For instance, new zinc phthalocyanines substituted with benzenesulfonamide derivative groups containing Schiff base were synthesized and characterized, showing significant potential as Type II photosensitizers for cancer treatment in photodynamic therapy due to their good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield (Pişkin, Canpolat, & Öztürk, 2020).

Photodynamic Therapy Applications

The synthesis of zinc(II) phthalocyanine with benzenesulfonamide units revealed their spectroscopic, photophysical, and photochemical properties, highlighting their potential as photosensitizer candidates in photodynamic therapy. These compounds exhibit good solubility in commonly known solvents, adequate and favorable fluorescence, singlet oxygen production, and photostability, making them effective for alternative cancer treatment therapies (Öncül, Öztürk, & Pişkin, 2022).

Chemical Properties and Reactions

The chemical properties and reactions of benzenesulfonamide derivatives have been explored, showcasing their versatility in synthetic chemistry. For instance, ionic liquid halide nucleophilicity was utilized for the cleavage of ethers, demonstrating a green protocol for regenerating phenols from ethers using bromide ions in ionic liquid form. This method highlights the potential of utilizing benzenesulfonamide derivatives in environmentally friendly chemical processes (Boovanahalli, Kim, & Chi, 2004).

Enzyme Inhibition Activities

Additionally, some bromophenol derivatives, including benzenesulfonamide compounds, were synthesized and tested for their enzyme inhibition activities. These compounds showed significant inhibition against acetylcholinesterase and butyrylcholinesterase enzymes, carbonic anhydrase I, and II isoenzymes, indicating their potential for designing more potent and selective inhibitors for therapeutic applications (Bayrak, Taslimi, Karaman, Gulcin, & Menzek, 2019).